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Compound of Interest

Compound Name: 2-Methoxy-6-Methylbenzamide

CAS No.: 139583-90-7

Cat. No.: B189829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Methoxy-6-Methylbenzamide, a

substituted aromatic amide of interest in synthetic and medicinal chemistry. Due to the limited

availability of direct literature on this specific compound, this document leverages established

chemical principles and data from closely related analogues to present a scientifically grounded

resource for researchers.

Compound Identification and Properties
Chemical Identity:

Identifier Value

IUPAC Name 2-Methoxy-6-methylbenzamide

CAS Number 139583-90-7[1]

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Chemical Structure (See Figure 1)

Figure 1: Chemical Structure of 2-Methoxy-6-Methylbenzamide
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Caption: 2D structure of 2-Methoxy-6-Methylbenzamide.

Predicted Physicochemical Properties:

The following properties are estimated based on the compound's structure and data from

similar molecules, such as 2-methoxybenzamide.

Property Predicted Value Reference Analogue

Melting Point Solid at room temperature
2-Methoxybenzamide is a

solid[2]

Boiling Point > 200 °C
High boiling point expected for

an aromatic amide

Solubility
Soluble in methanol and other

polar organic solvents

Based on the polarity of the

amide and methoxy groups

XLogP3 ~1.5 Calculated based on structure

Synthesis and Reaction Mechanisms
While a specific, documented synthesis for 2-Methoxy-6-Methylbenzamide is not readily

available in peer-reviewed literature, a plausible and efficient synthetic route can be designed

starting from the commercially available precursor, 2-Methoxy-6-methylbenzaldehyde. The

proposed pathway involves a two-step process: oxidation of the aldehyde to the corresponding

carboxylic acid, followed by amidation.

Proposed Synthetic Pathway

2-Methoxy-6-methylbenzaldehyde
(CAS: 54884-55-8)

2-Methoxy-6-methylbenzoic acid
(CAS: 6161-65-5)

Oxidation
(e.g., Pinnick Oxidation) 2-Methoxy-6-Methylbenzamide

(CAS: 139583-90-7)

Amidation
(e.g., via acyl chloride or with coupling agent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 139583-90-7 2-Methoxy-6-MethylbenzaMide [chemsigma.com]

2. 2-Methoxybenzamide | C8H9NO2 | CID 75540 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxy-6-
Methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189829#2-methoxy-6-methylbenzamide-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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